Cas no 1499558-04-1 (7-bromo-3-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine)

• Product Name: 7-bromo-3-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine
• CAS No: 1499558-04-1
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• MDL: MFCD23851252
• CID: 5302013
• PubChem ID: 80196885
• Update Time: 2025-06-10

7-bromo-3-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
• Z1389212181
• Pyrido[2,3-b]pyrazine, 7-bromo-1,2,3,4-tetrahydro-3-methyl-
• 7-bromo-3-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine

• MDL： MFCD23851252
• Inchi： 1S/C8H10BrN3/c1-5-3-10-7-2-6(9)4-11-8(7)12-5/h2,4-5,10H,3H2,1H3,(H,11,12)
• InChI Key： ZCYMVYXIUYAUBV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)NCC(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2.1
• Topological Polar Surface Area: 37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 7-bromo-3-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine

Exploring the Properties and Applications of 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine (CAS No. 1499558-04-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine (CAS No. 1499558-04-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrido-pyrazine core, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a building block for small-molecule inhibitors and bioactive intermediates, aligning with current trends in targeted therapy development.

The structural features of 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine make it particularly valuable in medicinal chemistry. The presence of both bromine and methyl substituents allows for diverse functionalization, addressing the growing demand for structure-activity relationship (SAR) studies. Recent literature highlights its utility in designing kinase inhibitors, a hot topic in oncology research, where precision medicine approaches dominate scientific discussions. This aligns with frequent search queries like "novel kinase inhibitor scaffolds 2024" and "brominated heterocycles in drug design."

From a synthetic chemistry perspective, the CAS No. 1499558-04-1 compound demonstrates remarkable stability under various reaction conditions, making it suitable for high-throughput screening platforms. Its pyrazine moiety contributes to improved solubility profiles compared to traditional aromatic systems, answering industry needs for drug-like properties optimization. This characteristic has sparked discussions in pharmaceutical forums about "improving bioavailability in lead compounds" and "heterocyclic replacements for benzene rings."

The compound's potential extends beyond therapeutic applications. Material scientists are investigating its electronic properties for organic semiconductor development, coinciding with rising interest in "organic electronics" and "sustainable materials." The bromine atom serves as an excellent handle for cross-coupling reactions, enabling the construction of complex conjugated systems for optoelectronic devices. This dual applicability in life sciences and materials science makes it a frequent subject in interdisciplinary research publications.

Quality control aspects of 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine production have gained attention following recent industry emphasis on ICH guidelines compliance. Analytical method development for this compound often involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common search terms such as "impurity profiling of brominated compounds" and "characterization of complex heterocycles." The pharmaceutical industry's shift toward continuous manufacturing has further increased demand for reliable synthetic protocols involving this intermediate.

Environmental considerations surrounding brominated compounds have led to innovative approaches in the synthesis and handling of CAS No. 1499558-04-1. Green chemistry principles are being applied to develop catalytic bromination methods and solvent-free purification techniques, responding to searches for "sustainable bromination methods" and "eco-friendly heterocycle synthesis." These developments position the compound as a case study in balancing synthetic utility with environmental responsibility.

Patent analysis reveals growing intellectual property activity around derivatives of 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine, particularly in areas of neurodegenerative disease therapeutics and crop protection agents. This correlates with trending topics like "blood-brain barrier permeable compounds" and "next-generation agrochemicals." The compound's molecular weight and lipophilicity parameters make it attractive for CNS drug development, addressing frequent queries about "small molecule CNS drug design."

In conclusion, 7-bromo-3-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine (CAS No. 1499558-04-1) represents a multifaceted tool for researchers across disciplines. Its unique combination of reactivity, stability, and structural diversity continues to inspire innovative applications, from precision medicine to advanced materials. As synthetic methodologies advance and biological screening technologies improve, this compound is poised to remain at the forefront of scientific exploration, answering the research community's persistent questions about molecular design and functional material development.